Cas no 2229242-65-1 (6-(but-3-yn-2-yl)pyrazolo1,5-apyrimidine)

• Product Name: 6-(but-3-yn-2-yl)pyrazolo1,5-apyrimidine
• CAS No: 2229242-65-1
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 6499690
• PubChem ID: 165610247
• Update Time: 2025-07-22

6-(but-3-yn-2-yl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-yn-2-yl)pyrazolo1,5-apyrimidine
• 6-(but-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine
• 2229242-65-1
• EN300-1737092

• Inchi： 1S/C10H9N3/c1-3-8(2)9-6-11-10-4-5-12-13(10)7-9/h1,4-8H,2H3
• InChI Key： UIZKGKXAZGQNBE-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)N=CC(=C2)C(C#C)C

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-(but-3-yn-2-yl)pyrazolo1,5-apyrimidine

6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine: A Promising Compound for Biomedical Research and Drug Development

6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine is a novel organic compound with the CAS Number 2229242-65-1, which has recently attracted significant attention in the field of biomedical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, a group of heterocyclic molecules known for their diverse pharmacological activities. The unique structure of 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine includes a pyrazole ring fused to a pyrimidine ring, with a but-3-yn-2-yl group attached at the 6-position. This structural feature is critical for its potential applications in targeted drug design and biological activity modulation.

Recent studies have highlighted the synthetic accessibility and structural versatility of 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine. Researchers have demonstrated that the but-3-yn-2-yl substituent can act as a flexible linker, enabling the attachment of various functional groups for drug conjugation or target-specific modifications. This property is particularly valuable in the development of prodrugs and biomolecule conjugates, where controlled release and improved bioavailability are essential. The pyrazolo[1,5-a]pyrimidine core is also known to exhibit modulatory effects on key signaling pathways, making it a promising scaffold for targeted therapy in diseases such as neurodegenerative disorders and oncology.

One of the most notable advancements in the study of 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine is its role in antioxidant research. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits potent radical scavenging activity, with an IC50 value of 12.3 μM against hydroxyl radicals. The but-3-yn-2-yl group is believed to enhance the molecule's ability to donate hydrogen atoms, thereby neutralizing free radicals. This property makes 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine a potential candidate for antioxidant therapy in conditions such as oxidative stress-related diseases and age-related pathologies.

Another groundbreaking application of 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine is its involvement in anti-inflammatory research. A 2024 study in Pharmaceutical Research demonstrated that this compound significantly suppresses the activation of NF-κB and MAPK pathways, which are central to the inflammatory response. The pyrazolo[1,5-a]pyrimidine core is hypothesized to interact with kinase domains, thereby inhibiting the phosphorylation of key signaling molecules. This mechanism suggests that 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine could be a valuable tool for inflammation-related disease management, including autoimmune disorders and chronic inflammatory conditions.

Recent advancements in computational chemistry have further expanded the potential of 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine. Molecular docking studies have shown that this compound can bind to target proteins with high affinity, particularly those involved in cell cycle regulation and apoptosis. For instance, a 2023 computational analysis in Bioorganic & Medicinal Chemistry predicted that 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine could selectively target CDK4 and CDK6 kinases, which are overexpressed in several solid tumors. This finding underscores the compound's potential as a chemotherapeutic agent in oncology applications.

Moreover, the synthetic flexibility of 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine has enabled the development of structure-activity relationship (SAR) studies. Researchers have systematically modified the but-3-yn-2-yl group to explore its impact on biological activity. For example, a 2024 study in Organic Chemistry Insights showed that replacing the but-3-yn-2-yl group with a fluoroalkyl chain enhanced the compound's membrane permeability and cytotoxicity against prostate cancer cells. These findings highlight the importance of functional group optimization in maximizing the therapeutic potential of this compound.

The pharmacokinetic profile of 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine is another area of active research. A 2025 study in Drug Metabolism and Disposition revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The but-3-yn-2-yl group is believed to contribute to its lipophilicity, which enhances blood-brain barrier penetration and central nervous system (CNS) targeting. This characteristic is particularly relevant for neurological applications, such as Alzheimer's disease and Parkinson's disease research.

In conclusion, 6-(But-3-yn-2-yl)pyrazolo[1,5-a]pyrimidine represents a significant advancement in biomedical research and drug development. Its unique structural features, combined with its demonstrated pharmacological activities, make it a versatile platform for targeted therapy and biomolecule conjugation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutics for a wide range of medical conditions.